Journal Name:Physical Mesomechanics
Journal ISSN:1029-9599
IF:1.6
Journal Website:http://www.journals.elsevier.com/physical-mesomechanics/
Year of Origin:0
Publisher:Pleiades Publishing
Number of Articles Per Year:66
Publishing Cycle:
OA or Not:Not
Solar-light-induced green conversion of amines into imines by lemon derived heteroatoms-doped GQDs as a green photocatalyst
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-12-23 , DOI: 10.3233/mgc-220094
Graphene is one of the amazing present encroachments in current research area of science and one of the utmost fascinating materials for relevance in cutting-edge research. Herein, we designed lemon-derived heteroatoms-doped graphene quantum dots (S, N-GQDs) based photocatalyst for the first time.For the integrating reactions of amines in aerobic conditions under solar light by S, N-GQDs photocatalyst exhibit utmost higher photocatalytic activity than simple oxygen-doped graphene quantum dots (O-GQDs) due to slow recombination charges. The mechanisms accountable for the drastically increased photocatalytic activity of S, N-GQDs in solar light responsive integrating reactions of amines in aerobic conditions into the corresponding derivative of imines are also completely scrutinized.
Detail
The instability of coordinated As(III) thiolates, As(SPh) 3 and R-As(SPh) 2 (R = Me, 2-nitrophenyl), to heavy metal cations
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-12-08 , DOI: 10.3233/mgc-220123
The coordination ability of As(III) thiolates, having two kinds of Lewis base atoms [As(III) and S(II)], towards heavy metal salts was virtually not studied. We have found that As(SPh)3 (A), Me-As(SPh)2 (B), and 2-O2N-PhS-As(SPh)2 (C) with the acetates M(OAc)2 (M = Cd, Pb, Hg) gave the metal thiophenolate M(SPh)2 (except in the case of B and Cd(OAc)2 which gave PhS-Cd-OAc·Cd(SPh)2) and with HgCl2 gave (PhS-Hg-Cl)2·HgCl2. The thiophenolates of cadmium and lead(II) were not reactive towards their corresponding acetates and chlorides, while Hg(SPh)2 gave PhS-Hg-OAc and (PhS-Hg-Cl)2·HgCl2. Likely mechanisms for these reactions are suggested.
Detail
Preparation and characterization of novel energetic nitrogen-rich polymers based on 1,3,5-triazine rings
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-11-23 , DOI: 10.3233/mgc-220051
Recently, the demand for new renewable and sustainable polymers, as well as their use as precursors to produce energetic materials, has emerged as a popular and burgeoning area of study. In this study, novel energetic nitrogen-rich polymers based on the 1,3,5-triazine ring were synthesized utilizing standard techniques. Four monomers were created initially: 4,6-dichloro-N-(4-chlorophenyl)-1,3,5-triazine-2-amine (A), 1,1’-bis(4,6-dichloro-1,3,5-triazine-2-yl)-1 H,1’H-5,5’-bitetrazole (B), 2,4,6-trihydrazinyl-1,3,5-triazine (C), N-(4-chlorophenyl)-4,6-dihydrazinyl-1,3,5-triazin-2-amine (D) In the second step, seven novel polymers named CHTA, TBT, TBTH, CTBT, THT, CTC, and TCT were synthesized via polyaddition reactions with monomers. Infra-red spectroscopy was used to characterize the nitrogen-rich polymers that were formed (IR). TGA measurements were utilized to investigate the thermal stability of substances. In addition, SEM and 1HNMR were utilized to describe the compounds. The results of thermal analysis indicate that TBT, CTC, and TCT are less stable than other nitrogen-rich polymers. The reaction yield for synthesized energetic polymer were 73%, 92%, 67%, 80%, 84%, 72%and 74%for CHTA, TBT, TBTH, CTBT, THT, CTC and TCT respectively.
Detail
Evaluation of the antibacterial activity of zinc oxide nanoparticles doped with copper ions and co-doped with copper and silver ions
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-11-23 , DOI: 10.3233/mgc-220098
The current feasibility study deals with the elimination of Escherichia coli (gram-negative) and Staphylococcus aureus (gram-positive) bacterial strains isolated from swimming pools using zinc oxide (ZnO) nanoparticles (NPs) doped with copper (Cu2+) ions (CuX%/ZnO NPs) and co-doped with copper (Cu2+) and silver (Ag+) ions (AgX%/CuY%/ZnO NPs) synthesized by sol-gel method. Antibacterial activity was evaluated by Agar well diffusion assay. As-produced NPs were characterized by X-ray diffraction, Field emission-scanning electron microscopy, Energy Dispersive X-Ray and Transmission electron microscopy techniques. The results showed that the size of the co-doped NPs was smaller than that of mono-doped NPs. Meanwhile, co-doped Ag5%/Cu5%/ZnO NPs had the maximum bactericidal activity, and the destructive effect on Gram-positive bacteria was greater than that on Gram-negative bacteria. The lowest effective nanoparticle concentrations were 0.1 and 0.05 g/mL. The main bactericidal mechanism, in addition to the size of co-doped NPs, was due to the formation of reactive oxygen species, so that the destruction of the bacterial cell wall and finally death occurred through the radicals formed.
Detail
Determination of metal ions release from orthodontic archwires in artificial saliva using inductively coupled plasma-optical emission spectrometer (ICP-OES)
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-11-22 , DOI: 10.3233/mgc-220013
Over the last decades many concerns have been raised regarding the migration of potentially toxic metals from the orthodontic appliances to the oral environment due to the dynamic dominant conditions. The current study aimed to investigate the effect of the oral environment acidity and aging time on the ion release from orthodontic archwires. For this purpose, dental archwires consisted of three different alloys were immersed in artificial saliva of varied pH values for 7 and 30 days at 37±1°C. The liquid extracts were then analyzed with inductively coupled plasma-optical emission spectrometer (ICP-OES). It was found that the released ion species and the measured concentrations were not in accordance with manufacturers’ data. Furthermore, the leachates were mainly enriched with Cr and Ni ions by decreasing the saliva pH, while most of the archwires released the highest amounts of Ni, Mn and Cr ions after 30 days aging at pH = 3.5. Independent of the material type or the aging conditions, the total release of Ni and Cr ions was within the considered average dietary intake levels.
Detail
Silylation of piroxicam with some silylating reagents, and characterization of them to improve some properties of this drug
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-04-20 , DOI: 10.3233/mgc-220036
In this work, we synthesized some organosilicon derivatives of piroxicam. Due to some properties of organosilicon compounds, including increased lipophilicity and thermal stabilization and prodrug for drugs, some silyl ethers of this drug were synthesized and characterized. Increasing of the lipophilic properties of this drug can be very important in the rate of absorption and its effectiveness. We synthesized silyl ethers of this drug, in the next step some copolymers this drug was synthesized. All of compounds were identified by spectroscopic methods.
Detail
The study of Letrozole adsorption upon CCT nanotube: A DFT/TD-DFT and spectroscopic (excited states and UV/Vis)
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-04-08 , DOI: 10.3233/mgc-210098
In this research, the geometric structure of LTZ and CCT (5,0) was optimized with B3LYP/6-31G * method using the Gaussian 09W program package to investigate the weak interaction of Letrozole (LTZ) and carbon carbon nanotube (CCT). According to the calculation of the release energy, it was found that the drug delivery process is desirable. Also, the structural properties of the title compounds were assessed by thermodynamic and frontier molecular orbital (FMO) parameters. In this study, a series of measures have been performed to detect changes in drug loading properties and non-bonding interactions between the LTZ and CCT (5,0) nanotube. The non-bonding interaction effects of LTZ and CCT over the electronic properties were also evaluated and argued. The research is based on the fact that studies can help to understand the interaction between the LTZ drug and CCT (5,0) nanotube and the development of CCT-based drug release systems. This research aimed to determine variations in electronic properties of anticancer LTZ drug in presences CCT. Then, the reactivity and stability behavior of LTZ drug and on CCT to be examined by density functional theory (DFT). Then, frontier molecular orbital (FMO) and noncovalent interaction (NCI) analyses were performed, which decrease in reactivity described increase in the stability of LTZ drug.
Detail
Encapsulation of peroxidase on hydrogel sodium polyacrylate spheres incorporated by silver and gold nanoparticles: A comparative study
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-04-08 , DOI: 10.3233/mgc-220033
The selectivity of biocatalysts based on enzymes, eco-friendly reaction systems, and strong catalyst performance is exceptionally compelling. For improving enzyme recyclability and stability, a good option that has been proved is immobilization. For enzyme immobilization, hydrogel sodium polyacrylate combined with nanoparticles is an interesting class of support matrices as compared to others. This study synthesizes and uses the cross-linked hydrogel sodium polyacrylate-decorated gold or silver nanoparticles (HSP/AuNPs or AgNPs) as immobilized support for peroxidase and FTIR characterizes it. The novel supports immobilized system properties enhanced biocompatibility. They have attained a greater immobilization yield (91% with HSP/AuNPs and 84% with HSP/AgNPs). The rest of the immobilized peroxidase activity, after 10 recurring cycles of HSP/AuNPs was 61% and HSP/AgNPs was 54% . The remaining activity of the immobilized enzyme onto HSP/AgNPs, after storing at 4°C for 6 weeks, was 73% and HSP/AuNPs was 75% of its initial activity. It was revealed that the optimum temperature for the free enzyme and the immobilized enzyme was 50°C and 50–60°C, respectively. For the immobilized enzyme, the optimum pH is 7–7.5, as compared to the optimum pH of free enzyme pH 6.5.
Detail
Removal of Pb 2+ from synthetic aqueous solution using hydroxyapatite and hydroxyapatite@AD37 composite materials
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-03-07 , DOI: 10.3233/mgc-210167
In this paper, a simple method was proposed to obtain hydroxyapatite (HA) and hydroxyapatite/partially hydrolysed polyacrylamide (HA/AD37) composite materials which where applied to lead retention from aqueous solution by means of the batch method. The characterization of the materials verified that the presence of AD37 created interconnected porosity in the composite HA/AD37 giving it a good swelling properties that conducted to an easy separation of the material from aqueous solutions. Retention experiments carried out by varying the dose of lead and the contact time between adsorbent and adsorbate showed that the maximum adsorption capacity (Qmax) obtained for 2072.2 mg/L as initial concentration of Pb2 + was equal to 984.63 mg/g for HA and 924.50 mg/g for HA/AD37. Furthermore, AD37 used alone cannot retain Pb2 + ions. Indeed, the calculated Qmax of AD37 part of the composite was of 806.57 mg/g. The obtained Qmax values was elevated more than the reported values in many literatures. Based on the correlation coefficient, the kinetic study proved that pseudo-second order model agrees well with the obtained experimental data for Pb2+ retention by both HA and HA/AD37. Also, isotherm study explored that adsorption of lead was best fitted by Langmuir model for HA and Temkin model for HA/AD37. At last, the mechanism of retention was probed by characterizing the adsorbents after contact with lead ions by XRD and SEM. The results showed the transformation of calcium-hydroxyapatite to different structures of lead hydroxyapatite confirming the presence of ion exchange mechanism between Ca2+ and Pb2+.
Detail
Influence of concentration of different chemical precursors on the physical properties of Cr 2O 3 thin films elaborated via pneumatic spray
Physical Mesomechanics ( IF 1.6 ) Pub Date: 2022-03-20 , DOI: 10.3233/mgc-210137
In this paper, Cr2O3 thin films were synthesized successfully on glass substrates at 450 °C using a simple and low-cost homemade pneumatic spray system (SP) using two different precursors: chromium chloride and chromium nitrate. A systematic study of the influence of concentration of each precursorused for deposition on the structural, morphological, optical and electrical properties has investigated. The XRDresults show that the Cr2O3 films prepared with chromium chloride are polycrystalline with rhombohedral structure and those prepared with low concentration of chromium nitrate have a poor crystallinity. Peaks associated with Cr and O elements are present in EDS analysis that confirm the composition of the films and SEM images revealed a uniform, homogeneous and well covered surface.The measured electrical conductivity was found in the order of 5(Ω.cm)–1. The average transmittance of the films deposited from chromium nitrate is in the range of 60 % and for the films deposited from chromium chloride, it reaches75 % in the visible region. These electrical and optical properties of Cr2O3 thin film ascribed to its wide band gap, are indeed required for optoelectronic devices especially for solar cell window.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
23.00 17 Science Citation Index Expanded Not
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https://www.springer.com/physics/classical+continuum+physics/journal/40334